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Compound of Interest

Compound Name: PIK-90

CAS No.: 677338-12-4

Cat. No.: B1684649

Get Quote

PIK-90 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability and handling of PIK-90 in DMSO, along with

troubleshooting advice and detailed experimental protocols.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for PIK-90 in DMSO?

A1: The recommended storage temperature for PIK-90 dissolved in DMSO is -20°C.[1][2][3][4]

[5]

Q2: How long is a PIK-90 solution in DMSO stable at -20°C?

A2: The stability of PIK-90 in DMSO at -20°C varies according to different suppliers. It is

recommended to use the solution within 1 to 3 months, although some sources suggest it can

be stable for up to a year.[1][2][4] To ensure optimal activity, it is best to prepare fresh solutions

or use them within the shorter time frame.

Q3: Is it acceptable to freeze and thaw PIK-90 stock solutions repeatedly?
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A3: No, it is strongly advised to avoid multiple freeze-thaw cycles.[1][2] Aliquoting the stock

solution into single-use volumes is recommended to prevent degradation and loss of potency.

Q4: What should I do if I observe precipitation in my PIK-90 solution after thawing?

A4: If precipitation occurs, gentle warming of the solution may help to redissolve the

compound.[6] Ensure the solution is clear before use. If precipitation persists, it may indicate

degradation or solubility issues, and a fresh stock solution should be prepared.

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Reduced or no activity of PIK-

90 in an experiment.

1. Compound degradation due

to improper storage. 2. Multiple

freeze-thaw cycles. 3.

Extended storage beyond the

recommended period.

1. Prepare a fresh stock

solution of PIK-90 in high-

quality, anhydrous DMSO. 2.

Aliquot the new stock solution

into single-use vials to avoid

freeze-thaw cycles. 3. Always

store aliquots at -20°C and use

within the recommended

timeframe (see stability data

below).

Precipitate observed in the

PIK-90 stock solution upon

thawing.

1. The compound has come

out of solution at low

temperatures. 2. The

concentration of the stock

solution is too high.

1. Gently warm the vial to help

redissolve the precipitate.[6] 2.

If the issue persists, consider

preparing a slightly more dilute

stock solution.

Inconsistent experimental

results using the same PIK-90

stock.

1. Degradation of the

compound over time. 2.

Inaccurate pipetting from a

single large stock vial.

1. Use a fresh aliquot for each

experiment to ensure

consistent potency. 2. Ensure

proper mixing of the stock

solution before making

dilutions.

Quantitative Data Summary
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The stability of PIK-90 in DMSO at -20°C as stated by various suppliers is summarized below.

Supplier/Source
Recommended Storage

Duration at -20°C
Reference

Supplier A Use within 1 month [1]

MedchemExpress 1 year [2]

Calbiochem/Merck Millipore Up to 3 months [4]

Cayman Chemical ≥ 4 years (as supplied solid) [3]

Experimental Protocols
Preparation of PIK-90 Stock Solution
This protocol describes the preparation of a 10 mM PIK-90 stock solution in DMSO.

Materials:

PIK-90 powder (M.Wt: 351.36 g/mol )[6]

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sterile microcentrifuge tubes

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of PIK-90 needed:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 351.36 g/mol * (1000 mg / 1 g) = 3.51

mg

Dissolution:

Weigh out 3.51 mg of PIK-90 powder and place it in a sterile microcentrifuge tube.
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Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution until the PIK-90 is completely dissolved. Gentle warming can be

applied if necessary to aid dissolution.[6]

Aliquoting and Storage:

Once fully dissolved, dispense the stock solution into smaller, single-use aliquots (e.g., 10-

20 µL) in sterile microcentrifuge tubes.

Store the aliquots at -20°C.[1][2][4]

For in vivo experiments, it is recommended to prepare the working solution fresh on the

day of use.[2]

Visualizations
PI3K/Akt/mTOR Signaling Pathway Inhibition by PIK-90
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Caption: PIK-90 inhibits the PI3K/Akt/mTOR signaling pathway.
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Experimental Workflow for PIK-90 Stock Preparation and
Use

Stock Solution Preparation

Storage

Experimental Use

1. Weigh PIK-90
Powder

2. Dissolve in
Anhydrous DMSO

3. Vortex until
Dissolved

4. Aliquot into
Single-Use Tubes

5. Store at -20°C

6. Thaw a Single
Aliquot

For each experiment

7. Prepare Working
Dilution

8. Treat Cells/
Administer in vivo
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Click to download full resolution via product page

Caption: Workflow for preparing and using PIK-90 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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